Cas no 219819-76-8 ((2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid
• CAS No: 219819-76-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD06656026
• CID: 2155340
• Update Time: 2025-06-10

(2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-n-boc-2-(3’-butenyl)glycine
• Boc-D-Homoallylglycine
• (2r)-2-(boc-amino)-5-hexenoic acid
• Boc-(2R)-2-Amino-5-Hexenoic Acid
• (2R)-BOC-2-AMINO-5-HEXENOIC ACID
• (2R)-2-(tert-Butoxycarbonylamino)-5-hexenoic acid
• (2R)-2-(tert-butoxycarbonylamino)hex-5-enoic acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-enoic acid
• (2R)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-5-hexenoic acid
• (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid

• MDL： MFCD06656026
• Inchi： 1S/C11H19NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： LQIMZUPFMSNHTM-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC=C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 268
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.5 g/l) (25 º C),

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid

Research Brief on (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid (CAS: 219819-76-8): Recent Advances and Applications

The compound (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid (CAS: 219819-76-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile role as a chiral building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of peptide-based therapeutics, enzyme inhibitors, and other pharmacologically active compounds. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

One of the key areas of interest is the use of (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protected amino acid derivative, facilitating the incorporation of non-natural amino acids into peptide chains. A 2023 study published in the Journal of Medicinal Chemistry detailed its role in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), showcasing improved stability and binding affinity compared to linear analogs. The tert-butoxycarbonyl (Boc) protecting group in this compound is particularly advantageous due to its stability under acidic conditions, enabling selective deprotection during multi-step syntheses.

In addition to peptide synthesis, recent investigations have explored the compound's potential in enzyme inhibition. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel inhibitors of cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections. The (2R)-configuration of the compound was critical for achieving high selectivity and potency, underscoring the importance of chirality in drug design. Furthermore, the terminal alkene moiety in the hex-5-enoic acid chain has been leveraged for click chemistry modifications, enabling the attachment of fluorescent probes or other functional groups for targeted drug delivery.

Beyond its synthetic utility, (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid has also been investigated for its role in prodrug development. A recent preprint on bioRxiv (2024) described its use as a linker in antibody-drug conjugates (ADCs), where it facilitated the controlled release of cytotoxic payloads in tumor microenvironments. The compound's compatibility with both aqueous and organic solvents makes it a promising candidate for such applications, as it ensures efficient conjugation and stability in biological systems.

Looking ahead, the versatility of (2R)-2-{(tert-butoxy)carbonylamino}hex-5-enoic acid positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its applications in the synthesis of macrocyclic compounds and as a scaffold for fragment-based drug discovery. As the demand for chiral intermediates continues to grow, this compound is likely to remain a focal point of innovation in the pharmaceutical industry. Future studies should aim to optimize its synthetic routes and expand its therapeutic potential, particularly in the context of personalized medicine and targeted therapies.